N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H16N2O4/c1-11-17(13-4-2-3-5-14(13)20-11)18(22)19(23)21-12-6-7-15-16(10-12)25-9-8-24-15/h2-7,10,20H,8-9H2,1H3,(H,21,23)
• InChI Key: RXNOIWINXHUOMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H16N2O4
• DSSTOX Substance ID: DTXSID401321425
• Molecular Weight: 336.3 g/mol
• Solubility: 1.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 852372-05-5

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as DBT-10, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DBT-10 belongs to the class of benzodioxinone derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Chiral Synthons for Therapeutic Agents

Research highlights the efficient preparation of both enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, valuable chiral synthons for the enantiospecific synthesis of therapeutic agents. The use of indole-3-acetamide hydrolase from Alcaligenes faecalis subsp. parafaecalis demonstrated a promising approach for the production of enantiomerically pure chiral synthons, which are crucial for the synthesis of various therapeutic agents (P. Mishra et al., 2016).

Antimicrobial and Antifungal Agents

The synthesis of derivatives such as 2-[(4-chlorophenyl)sulfonylamino]-N-(un/substituted-phenyl)acetamides demonstrated notable antibacterial and antifungal potential. These compounds, particularly highlighted for their low hemolytic activity, indicate a promising direction for developing new antimicrobial agents (M. Abbasi et al., 2020).

Anti-Diabetic Agents

A series of new derivatives were synthesized to evaluate their anti-diabetic potentials. The compounds showed weak to moderate inhibitory activities against α-glucosidase enzyme, indicating potential for therapeutic application in managing type-2 diabetes (M. Abbasi et al., 2023).

Enzyme Inhibition for Therapeutic Applications

Derivatives synthesized for enzyme inhibitory potential against lipoxygenase and α-glucosidase showcased moderate to good inhibition, suggesting their utility in therapeutic applications against inflammatory diseases and diabetes. These findings underline the compound's versatility in contributing to the development of new drugs aimed at treating various diseases (M. Abbasi et al., 2017).